2-(benzylthio)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C18H21NO2S2/c20-17(12-22-11-14-5-2-1-3-6-14)19-13-18(21,15-8-9-15)16-7-4-10-23-16/h1-7,10,15,21H,8-9,11-13H2,(H,19,20)
• InChI Key: BYTXIMLLWOXCJT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)CSCC2=CC=CC=C2)(C3=CC=CS3)O
• Molecular Formula: C18H21NO2S2
• Molecular Weight: 347.5 g/mol

Description

2-(benzylthio)-N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)acetamide, also known as BCTE, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Chemoselective Acetylation

Chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an important intermediate in natural synthesis of antimalarial drugs, employs Novozym 435 as a catalyst. This study explores the optimization of reaction conditions and provides insights into the mechanism and kinetics of the process, which could be relevant for the synthesis of related compounds (Magadum & Yadav, 2018).

Synthesis and Characterization of Novel Compounds

Research on the synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from 2-(4-chloro-3-methylphenoxy)acetohydrazide demonstrates the potential biological activities of these compounds. This work could guide the development of related compounds for various applications (Fuloria et al., 2009).

Antitumor Activity of Heterocyclic Compounds

Studies on the synthesis of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from 2-cyano-N-(thiazol-2-yl) acetamide and their antitumor activities provide valuable insights into the design of new molecules with potential anticancer properties. Such research demonstrates the importance of heterocyclic compounds in medicinal chemistry (Albratty et al., 2017).

Heterocycles Synthesis from Thioureido-acetamides

The use of thioureido-acetamides as starting materials for the synthesis of various heterocycles in one-pot cascade reactions highlights efficient methods for generating structurally diverse compounds. This research is indicative of the synthetic versatility of acetamide derivatives and their utility in generating complex heterocyclic structures (Schmeyers & Kaupp, 2002).